Cas no 89612-16-8 (1,2,4-Oxadiazole, 5-ethyl-3-(4-methoxy-2,6-dimethylphenyl)-)

• Product Name: 1,2,4-Oxadiazole, 5-ethyl-3-(4-methoxy-2,6-dimethylphenyl)-
• CAS No: 89612-16-8
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 594793
• PubChem ID: 13237458
• Update Time: 2025-04-19

1,2,4-Oxadiazole, 5-ethyl-3-(4-methoxy-2,6-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 5-ethyl-3-(4-methoxy-2,6-dimethylphenyl)-
• 5-ethyl-3-(4-methoxy-2,6-dimethylphenyl)-1,2,4-oxadiazole
• 89612-16-8
• DTXSID30530966

• Inchi： 1S/C13H16N2O2/c1-5-11-14-13(15-17-11)12-8(2)6-10(16-4)7-9(12)3/h6-7H,5H2,1-4H3
• InChI Key： GWZYCKLNAQABOC-UHFFFAOYSA-N
• SMILES： O1C(CC)=NC(C2C(C)=CC(=CC=2C)OC)=N1

Computed Properties

• Exact Mass: 232.121177757g/mol
• Monoisotopic Mass: 232.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 48.2Ų